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Compound of Interest

Compound Name: Benzyl 2-chloroethyl sulfone

CAS No.: 66998-67-2

Cat. No.: B1329729

Get Quote

Part 1: Executive Summary & Compound Profile
Benzyl 2-chloroethyl sulfone is a specialized organosulfur reagent primarily utilized as a

latent electrophile. Unlike vinyl sulfones, which are constitutively reactive Michael acceptors,

the 2-chloroethyl sulfone moiety serves as a stable precursor that generates the reactive vinyl

sulfone species in situ upon exposure to mild base (elimination of HCl).

This dual nature—stable solid vs. reactive intermediate—dictates its solubility handling.

Researchers must select solvents that dissolve the compound without prematurely triggering

the elimination reaction.
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Property Value / Characteristic

CAS Number 66998-67-2

Molecular Weight 218.70 g/mol

Physical State Solid (Crystalline or waxy solid at RT)

Polarity
Moderate (Sulfone group is highly polar;

Benzyl/Ethyl groups are lipophilic)

LogP (Predicted) ~1.84 (Lipophilic)

Water Solubility
Low (< 1 mg/mL); requires organic co-solvent.

[1][2]

Part 2: Solvent Compatibility Matrix
The following data categorizes solvents based on Solubility Power (ability to dissolve the

solute) and Chemical Compatibility (inertness toward the solute).

Quantitative Solubility Guidelines
Note: Values are estimated based on structural analogs (e.g., Phenyl vinyl sulfone, Bis(2-

chloroethyl) sulfone) and standard laboratory protocols.
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Solvent Class
Specific
Solvent

Solubility
Rating

Max Conc.
(Est.)

Operational
Notes

Dipolar Aprotic DMSO Excellent > 100 mM

Ideal for Stock

Solutions.

Chemically inert.

Hygroscopic;

keep dry to

prevent

hydrolysis over

long storage.

Dipolar Aprotic DMF Excellent > 100 mM

Good alternative

to DMSO. Easier

to remove by

evaporation/lyop

hilization.

Chlorinated DCM Excellent > 500 mM

Best for

Synthesis/Extract

ion. High

volatility allows

easy removal.

Ketones Acetone Good ~ 50-100 mM

Good solubility

but volatile.

Avoid if using

strong

nucleophiles that

might react with

the ketone.

Alcohols
Ethanol/Methano

l
Moderate ~ 10-50 mM

CAUTION:

Protich solvents

can facilitate

solvolysis or

elimination if

traces of base

are present.
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Ethers THF Good ~ 50 mM

Useful for

reactions; ensure

peroxide-free.

Aqueous Water/PBS Poor < 1 mM

Insoluble.

Requires organic

co-solvent (e.g.,

5-10% DMSO) to

maintain

solution.

Alkanes Hexane/Heptane Insoluble N/A

Used to

precipitate the

compound during

purification.

Critical Warning: The "Elimination Trigger"
Benzyl 2-chloroethyl sulfone is sensitive to basic conditions.

Incompatible Solvents: Pyridine, Triethylamine (neat), or any solvent spiked with base

(NaOH, KOH).

Reaction: These conditions trigger the elimination of HCl, converting the compound into

Benzyl Vinyl Sulfone, a potent irreversible alkylator.

Safe pH Range: Maintain pH < 7.0 for stability. pH > 7.5 accelerates elimination.

Part 3: Mechanistic Insights & Visualization
The solubility behavior is governed by the Sulfone Dipole. The sulfone (

) is a strong hydrogen bond acceptor but lacks a donor, making it highly soluble in aprotic polar
solvents (DMSO, DMF) that can solvate the dipole without competing for protons.

Diagram: Solvation vs. Reaction Pathways
The following diagram illustrates the decision logic for solvent selection, distinguishing between

storage (stability) and activation (reactivity).
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Solvent Environment
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Caption: Figure 1. Solvent selection logic. Green paths indicate safe solubilization for

storage/handling. Red paths indicate chemical transformation (activation) triggered by basic

environments.

Part 4: Operational Protocols
Protocol A: Preparation of 50 mM Stock Solution
(DMSO)
Use this protocol for biological assays or long-term storage.

Weighing: Accurately weigh 10.9 mg of Benzyl 2-chloroethyl sulfone.

Solvent Addition: Add 1.0 mL of high-purity (>99.9%) anhydrous DMSO.

Why Anhydrous? Water in DMSO can slowly hydrolyze the chloride over months.

Dissolution: Vortex vigorously for 30-60 seconds. The solid should dissolve completely to

form a clear, colorless solution.

Troubleshooting: If particles remain, sonicate in a water bath at 30°C for 2 minutes.
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Storage: Aliquot into amber glass vials (to protect from light) and store at -20°C. Stable for >6

months.

Protocol B: Aqueous Dilution for Biological Assays
Use this to introduce the compound into cell media or protein buffers.

Starting Material: Thaw the 50 mM DMSO stock.

Rapid Dilution:

Prepare the aqueous buffer (e.g., PBS, pH 7.4).

While vortexing the buffer, slowly inject the DMSO stock to achieve the desired final

concentration (e.g., 100 µM = 1:500 dilution).

Stability Check: Ensure the final DMSO concentration is < 1% (v/v) to avoid solvent toxicity

to cells.

Note: At pH 7.4, the compound will slowly convert to the vinyl sulfone over hours. Use

fresh dilutions immediately.

Part 5: References
Sigma-Aldrich.Benzyl 2-chloroethyl sulfone Product Specification. Link

National Center for Biotechnology Information.PubChem Compound Summary for CID

10109, Bis(2-chloroethyl) sulfone. (Structural Analog Data). Link

Lübeck, J. S., et al. (2020).[3] "GC×GC–HRMS nontarget fingerprinting of organic

micropollutants in urban freshwater sediments." Environmental Sciences Europe, 32:78.

(Demonstrates extraction/solubility in DCM:Acetone). Link

Organic Chemistry Portal.Synthesis of Vinyl Sulfones. (Mechanistic background on

elimination reactions). Link

Cheméo.Chemical Properties of Benzyl 2-chloroethyl sulfone. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329729/docs?utm_src=pdf-body#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F10109
https://www.researchgate.net/publication/341299203_GC_GC-HRMS_nontarget_fingerprinting_of_organic_micropollutants_in_urban_freshwater_sediments
https://www.google.com/url?sa=E&q=https%3A%2F%2Fenveurope.springeropen.com%2Farticles%2F10.1186%2Fs12302-020-00356-3
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org%2Fsynthesis%2FC1C%2Falkenes%2Fvinylsulfones.shtm
https://www.benchchem.com/product/b1329729/docs?utm_src=pdf-body#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemeo.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1329729?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Bis(2-chloroethyl)sulfide
https://en.wikipedia.org/wiki/Dichlorodiethyl_sulfone
https://www.researchgate.net/publication/341299203_GC_GC-HRMS_nontarget_fingerprinting_of_organic_micropollutants_in_urban_freshwater_sediments
https://www.benchchem.com/product/b1329729/docs#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.benchchem.com/product/b1329729/docs#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.benchchem.com/product/b1329729/docs#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.benchchem.com/product/b1329729/docs#technical-guide-solubility-solvent-compatibility-of-benzyl-2-chloroethyl-sulfone
https://www.benchchem.com/product/b1329729?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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